Cas no 627-02-1 (Isobutyl Ethyl Ether)

Isobutyl Ethyl Ether (C6H14O) is a clear, volatile liquid with a characteristic ether-like odor. It is commonly used as a solvent in organic synthesis and industrial applications due to its favorable properties, including low viscosity, moderate polarity, and good miscibility with many organic compounds. Its relatively high volatility makes it suitable for use in extraction processes and as a reaction medium. The compound's stability under typical laboratory conditions and its ability to dissolve a wide range of non-polar and slightly polar substances enhance its utility in chemical manufacturing. Additionally, its low water solubility minimizes hydrolysis risks, ensuring consistent performance in anhydrous environments.
Isobutyl Ethyl Ether structure
Isobutyl Ethyl Ether structure
Product Name:Isobutyl Ethyl Ether
CAS No:627-02-1
MF:C6H14O
MW:102.174762248993
MDL:MFCD00038317
CID:512752
PubChem ID:69386
Update Time:2025-05-28

Isobutyl Ethyl Ether Chemical and Physical Properties

Names and Identifiers

    • Propane,1-ethoxy-2-methyl-
    • 1-ETHOXY-2-METHYLPROPANE
    • ISO-BUTYL ETHYL ETHER ---LIQUID, D20 0.75---
    • 1-ethoxy-2-methyl-propane
    • Aethyl-isobutyl-aether
    • Ether,ethyl isobutyl
    • Ethyl isobutyl ether
    • iso-Butyl ethyl ether
    • oxyethylene mono-isobutyl ether
    • Propane,1-ethoxy-2-methyl
    • Ethyl iso-butyl ether
    • Isobutyl ethyl ether
    • DB-080830
    • D93520
    • 1-Ethoxy-2-methylpropane #
    • RQUBQBFVDOLUKC-UHFFFAOYSA-N
    • AS-76117
    • Q29653286
    • AKOS006272327
    • 627-02-1
    • DTXSID4074934
    • Propane, 1-ethoxy-2-methyl-
    • SCHEMBL43710
    • MFCD00038317
    • Ether, ethyl isobutyl
    • BRN 1731175
    • (CH3)2CHCH2OC2H5
    • Isobutyl Ethyl Ether
    • MDL: MFCD00038317
    • Inchi: 1S/C6H14O/c1-4-7-5-6(2)3/h6H,4-5H2,1-3H3
    • InChI Key: RQUBQBFVDOLUKC-UHFFFAOYSA-N
    • SMILES: O(CC)CC(C)C

Computed Properties

  • Exact Mass: 102.10400
  • Monoisotopic Mass: 102.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 33.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 0.760±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 125-127 ºC
  • Boiling Point: 81.1 ºC
  • Flash Point: -5.7±10.2 ºC,
  • Refractive Index: 1.3749 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (11 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 1.67890

Isobutyl Ethyl Ether Pricemore >>

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